![molecular formula C5H8O3S B6148995 1-oxa-5lambda6-thiaspiro[2.4]heptane-5,5-dione CAS No. 1342380-16-8](/img/no-structure.png)
1-oxa-5lambda6-thiaspiro[2.4]heptane-5,5-dione
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Description
“1-oxa-5lambda6-thiaspiro[2.4]heptane-5,5-dione” is a chemical compound . It is available for purchase for research purposes .
Molecular Structure Analysis
The molecular structure of “1-oxa-5lambda6-thiaspiro[2.4]heptane-5,5-dione” contains a total of 18 bonds, including 10 non-H bonds, 2 multiple bonds, 2 double bonds, 1 three-membered ring, 1 five-membered ring, 1 aliphatic ether, 1 sulfone, and 1 Oxirane .Mechanism of Action
Safety and Hazards
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 1-oxa-5lambda6-thiaspiro[2.4]heptane-5,5-dione involves the reaction of a thiol with an alpha,beta-unsaturated ketone to form a spirocyclic compound. The oxygen atom in the spirocyclic compound is then oxidized to form the desired product.", "Starting Materials": [ "2-cyclohexenone", "2-mercaptoethanol", "Sodium hydroxide", "Hydrogen peroxide" ], "Reaction": [ "Step 1: 2-cyclohexenone is reacted with 2-mercaptoethanol in the presence of sodium hydroxide to form a spirocyclic intermediate.", "Step 2: The oxygen atom in the spirocyclic intermediate is oxidized using hydrogen peroxide to form 1-oxa-5lambda6-thiaspiro[2.4]heptane-5,5-dione." ] } | |
CAS RN |
1342380-16-8 |
Product Name |
1-oxa-5lambda6-thiaspiro[2.4]heptane-5,5-dione |
Molecular Formula |
C5H8O3S |
Molecular Weight |
148.2 |
Purity |
95 |
Origin of Product |
United States |
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